2-(2-Isopropylphenoxy)acetohydrazide

• IUPAC Name: 2-(2-propan-2-ylphenoxy)acetohydrazide
• InChI: InChI=1S/C11H16N2O2/c1-8(2)9-5-3-4-6-10(9)15-7-11(14)13-12/h3-6,8H,7,12H2,1-2H3,(H,13,14)
• InChI Key: XGRQTKIZTSJXQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(=O)NN
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• CAS No.: 501111-57-5

Description

2-(2-Isopropylphenoxy)acetohydrazide is a chemical compound with the molecular formula C11H16N2O2. It has a molecular weight of 208.26. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C11H16N2O2/c1-8(2)9-5-3-4-6-10(9)15-7-11(14)13-12/h3-6,8H,7,12H2,1-2H3,(H,13,14). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 208.26 and a molecular formula of C11H16N2O2. The compound’s InChI code provides a detailed representation of its molecular structure.

Scientific Research Applications

• Synthesis and Characterization :

  • Fekri and Zaky (2014) discussed the synthesis of 2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide complexes using a green strategy of solid-state ball milling. This method involves the reaction of the ligand with various metal salts, providing insights into the sustainable synthesis of related compounds (Fekri & Zaky, 2014).

• Antimicrobial Activity :

  • Saeed and Mumtaz (2017) synthesized novel isochroman-triazole and thiadiazole hybrids by treating corresponding acetohydrazide with substituted phenylisothiocyanates. These compounds exhibited moderate to good antimicrobial activity, indicating the potential of 2-(2-Isopropylphenoxy)acetohydrazide derivatives in antimicrobial applications (Saeed & Mumtaz, 2017).

• Anticancer Properties :

  • Sharma et al. (2018) reported the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and confirmed its anticancer activity through in silico modeling, targeting the VEGFr receptor. This highlights the therapeutic potential of such derivatives in cancer treatment (Sharma et al., 2018).

• Cytotoxicity and Antioxidant Activity :

  • Shaker and Marzouk (2016) explored the synthesis of new heterocyclic compounds from acetohydrazide derivatives, assessing their cytotoxic and antioxidant activities. Their findings contribute to understanding the potential use of these compounds in pharmaceutical applications (Shaker & Marzouk, 2016).

• Nonlinear Optical Properties :

  • Purandara et al. (2019) synthesized and characterized 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide and studied its nonlinear optical properties, demonstrating potential applications in photonic devices (Purandara et al., 2019).

• Corrosion Inhibition :

  • Gaber (2021) investigated 2-cyano-N-(4-morpholinobenzyldine) acetohydrazide as a corrosion inhibitor for metals, showcasing its effectiveness in protecting against corrosion in acidic solutions (Gaber, 2021).